N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-13-5-3-6-15(11-13)25(22,23)19-14-8-9-17(24-2)16(12-14)20-10-4-7-18(20)21/h3,5-6,8-9,11-12,19H,4,7,10H2,1-2H3
• InChI Key: IONJWZWCFWFOHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC(=C(C=C2)OC)N3CCCC3=O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-methylbenzenesulfonamide, also known as MPB or MPB-PEA, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience. MPB-PEA is a derivative of phenylethylamine, a neurotransmitter that is naturally produced in the brain.

Scientific Research Applications

Antitumor Applications

Compounds from sulfonamide-focused libraries, including N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide, have been evaluated for antitumor activities. These compounds were identified as potent cell cycle inhibitors and have progressed to clinical trials due to their preliminary clinical activities in phase I settings. The use of high-density oligonucleotide microarray analysis has enabled the characterization of these antitumor sulfonamides based on gene expression changes, shedding light on drug-sensitive cellular pathways (Owa et al., 2002).

Photodynamic Therapy

New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base have been synthesized and characterized. These compounds demonstrated useful properties for photodynamic therapy applications, such as good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. Their potential for Type II photosensitizers in cancer treatment highlights the versatility of sulfonamide derivatives in medicinal applications (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

Piperidine derivatives, including various benzenesulfonamides, have been investigated for their adsorption and corrosion inhibition properties on the corrosion of iron. Quantum chemical calculations and molecular dynamics simulations provided insights into the global reactivity parameters and adsorption behaviors of these derivatives, contributing to a better understanding of corrosion processes and the development of more effective inhibitors (Kaya et al., 2016).

Organic Synthesis and Catalysis

Benzenesulfonamide derivatives have been employed in the synthesis of secondary amines from primary amines via 2-nitrobenzenesulfonamides, showcasing the utility of sulfonamides in facilitating organic transformations. Such methodologies are instrumental in the synthesis of complex molecules and have implications in drug discovery and material science (Kurosawa, Kan, & Fukuyama, 2003).